Cas no 2227799-38-2 (rac-(1R,2R)-2-(4-phenoxyphenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(4-phenoxyphenyl)cyclopropylmethanamine
• CAS No: 2227799-38-2
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 5927240
• PubChem ID: 165618648
• Update Time: 2025-06-11

rac-(1R,2R)-2-(4-phenoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4-phenoxyphenyl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(4-phenoxyphenyl)cyclopropyl]methanamine
• EN300-1863552
• 2227799-38-2

• Inchi： 1S/C16H17NO/c17-11-13-10-16(13)12-6-8-15(9-7-12)18-14-4-2-1-3-5-14/h1-9,13,16H,10-11,17H2/t13-,16-/m0/s1
• InChI Key： JQIDGMOZCJACHB-BBRMVZONSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)[C@@H]1C[C@H]1CN

Computed Properties

• Exact Mass: 239.131014166g/mol
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2R)-2-(4-phenoxyphenyl)cyclopropylmethanamine

Research Brief on rac-(1R,2R)-2-(4-phenoxyphenyl)cyclopropylmethanamine (CAS: 2227799-38-2)

Recent studies have highlighted the growing interest in rac-(1R,2R)-2-(4-phenoxyphenyl)cyclopropylmethanamine (CAS: 2227799-38-2), a chiral cyclopropylamine derivative, due to its potential applications in medicinal chemistry and drug discovery. This compound has garnered attention for its unique structural features, which may contribute to its biological activity, particularly in the context of central nervous system (CNS) disorders and inflammation-related diseases. The following brief summarizes the latest research findings, synthesis methodologies, and pharmacological evaluations associated with this compound.

The synthesis of rac-(1R,2R)-2-(4-phenoxyphenyl)cyclopropylmethanamine has been optimized in recent publications, with a focus on enantioselective routes to obtain the pure (1R,2R) enantiomer. Researchers have employed asymmetric catalysis and chiral auxiliary techniques to achieve high enantiomeric excess (ee) and yield. The compound's structural complexity, featuring a cyclopropane ring and a phenoxyphenyl moiety, poses synthetic challenges but also offers opportunities for structure-activity relationship (SAR) studies. Recent work has demonstrated that the (1R,2R) configuration exhibits superior binding affinity to target receptors compared to its enantiomeric counterpart.

Pharmacological investigations have revealed that rac-(1R,2R)-2-(4-phenoxyphenyl)cyclopropylmethanamine acts as a potent modulator of serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. In vitro assays using human recombinant receptors showed nanomolar affinity, suggesting potential applications in neuropsychiatric disorders such as depression, anxiety, and schizophrenia. Additionally, the compound has shown promise in preclinical models of neuroinflammation, where it attenuated microglial activation and reduced pro-inflammatory cytokine release. These findings position it as a candidate for further development in CNS therapeutics.

Recent patent filings and industry reports indicate that rac-(1R,2R)-2-(4-phenoxyphenyl)cyclopropylmethanamine is being evaluated as a lead compound in several drug discovery programs. Its pharmacokinetic profile, including blood-brain barrier permeability and metabolic stability, has been characterized in rodent models, showing favorable properties for CNS-targeted drugs. However, challenges remain in optimizing its selectivity over related receptor subtypes and minimizing off-target effects. Ongoing research aims to address these issues through medicinal chemistry optimization and advanced formulation strategies.

In conclusion, rac-(1R,2R)-2-(4-phenoxyphenyl)cyclopropylmethanamine represents a promising scaffold for the development of novel therapeutics targeting CNS disorders and inflammatory conditions. Its unique chemical structure and pharmacological profile warrant further investigation, particularly in clinical translation. Future research directions may include the development of prodrug derivatives to enhance bioavailability and the exploration of its potential in combination therapies. As the understanding of its mechanism of action deepens, this compound may emerge as a valuable tool in the chemical biology and drug discovery landscape.